Cas no 1502027-06-6 (4-4-chloro-2-(trifluoromethyl)phenoxypiperidine)

• Product Name: 4-4-chloro-2-(trifluoromethyl)phenoxypiperidine
• CAS No: 1502027-06-6
• MF: C₁₂H₁₃ClF₃NO
• MW: 279.68593287468
• CID: 6189313
• PubChem ID: 84715038
• Update Time: 2025-08-05

4-4-chloro-2-(trifluoromethyl)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-4-chloro-2-(trifluoromethyl)phenoxypiperidine
• 1502027-06-6
• JBPBMWNPUKRRDN-UHFFFAOYSA-N
• EN300-1945710
• SCHEMBL16657594
• 4-[4-chloro-2-(trifluoromethyl)phenoxy]piperidine

• Inchi： 1S/C12H13ClF3NO/c13-8-1-2-11(10(7-8)12(14,15)16)18-9-3-5-17-6-4-9/h1-2,7,9,17H,3-6H2
• InChI Key： JBPBMWNPUKRRDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)OC1CCNCC1

Computed Properties

• Exact Mass: 279.0637762g/mol
• Monoisotopic Mass: 279.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-4-chloro-2-(trifluoromethyl)phenoxypiperidine

4-4-Chloro-2-(Trifluoromethyl)Phenoxypiperidine: A Comprehensive Overview

The compound 4-4-chloro-2-(trifluoromethyl)phenoxypiperidine, identified by the CAS number 1502027-06-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. The molecule consists of a piperidine ring attached to a phenyl group, which is further substituted with a chloro group at the para position and a trifluoromethyl group at the meta position. These substituents confer the compound with distinct electronic and steric properties, making it a valuable subject for research.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 4-4-chloro-2-(trifluoromethyl)phenoxypiperidine in drug design. The trifluoromethyl group, in particular, is known to enhance the lipophilicity of molecules, which is a critical factor in determining drug bioavailability. Additionally, the chloro substitution at the para position contributes to the molecule's stability and potential for bioisosteric replacements in medicinal chemistry.

The synthesis of 4-4-chloro-2-(trifluoromethyl)phenoxypiperidine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the piperidine moiety. Researchers have explored various reaction conditions, including the use of transition metal catalysts, to optimize the yield and purity of the final product. These advancements have not only improved synthetic efficiency but also opened new avenues for exploring similar structures with diverse substituents.

In terms of applications, 4-4-chloro-2-(trifluoromethyl)phenoxypiperidine has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for treating central nervous system disorders due to its ability to modulate neurotransmitter systems. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials.

The environmental impact and toxicity profile of 4-4-chloro-2-(trifluoromethyl)phenoxypiperidine are also areas of active research. Studies have focused on its biodegradation pathways and potential ecotoxicological effects. Understanding these aspects is crucial for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, 4-4-chloro-2-(trifluoromethyl)phenoxypiperidine, with its CAS number 1502027-06-6, represents a versatile molecule with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.